Cas no 108887-68-9 (Isozedoarondiol)
Isozedoarondiol structure
Isozedoarondiol Properties
Names and Identifiers
-
- 6(1H)-Azulenone,octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, (1S,3aR,4R,8aS)-
- 6(1H)-Azulenone,octahydro-1,4-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-, [1S-(1a,3ab,4b,8aa)]-
- Isozedoarondiol
- Zedoarondiol
- CS-0892529
- 98644-24-7
- SCHEMBL3300222
- CHEBI:138763
- CHEMBL2332427
- HY-N12150
- (3S,3aS,8R,8aR)-3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
- E80182
- FS-7876
- 108887-68-9
- AKOS040762628
- +Expand
-
- TXIKNNOOLCGADE-PAPYEOQZSA-N
- 1S/C15H24O3/c1-9(2)10-7-12-11(5-6-14(12,3)17)15(4,18)8-13(10)16/h11-12,17-18H,5-8H2,1-4H3/t11-,12+,14+,15-/m1/s1
- O([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]2([H])[C@@](C([H])([H])[H])(C([H])([H])C(/C(=C(\C([H])([H])[H])/C([H])([H])[H])/C([H])([H])[C@@]21[H])=O)O[H]
Computed Properties
- 252.17262
- 2
- 3
- 0
- 252.17254462 g/mol
- 18
- 408
- 0
- 4
- 0
- 0
- 0
- 1
- 1.6
- 57.5
- 252.35
Experimental Properties
- 57.53
Isozedoarondiol Suppliers
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(CAS:108887-68-9)
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Isozedoarondiol Related Literature
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Li-Sha Zhang,Sheng-Nan Shen,Yu-Li Gao,Shui-Yang Shi,Chang-Xin Zhou,Jian-Xia Mo,You-Kai Xu,Li-Gen Lin,Li-She Gan Food Funct. 2019 10 1288
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Ying Dong,Chongjun Zhao,Xiuhuan Wang,Meng Xie,Xiangjian Zhong,Ruolan Song,Axiang Yu,Jing Wei,Jianling Yao,Dongjie Shan,Fang Lv,Gaimei She New J. Chem. 2022 46 8507
-
Braulio M. Fraga Nat. Prod. Rep. 2010 27 1681
-
B. M. Fraga Nat. Prod. Rep. 1987 4 473
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Xiangjian Zhong,Xin Yan,Weirui Liu,Yuxin Tian,Ruolan Song,Ying Dong,Xueyang Ren,Yuan Zheng,Dongjie Shan,Fang Lv,Xianxian Li,Qingyue Deng,Yingyu He,Ruijuan Yuan,Gaimei She New J. Chem. 2023 47 7830
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6. Index pages
108887-68-9 (Isozedoarondiol) Related Products
- 102130-91-6(6(1H)-Azulenone,2,3,5,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S,8aS)-)
- 21698-40-8((3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one)
- 102130-90-5(6(1H)-Azulenone,octahydro-1-hydroxy-1-methyl-4-methylene-7-(1-methylethylidene)-, (1S,3aR,8aS)-)
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